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Compound of Interest

Compound Name: Basic lead carbonate

Cat. No.: B072859 Get Quote

This guide provides a comparative analysis of different lead white pigment formulations using

Fourier-Transform Infrared (FTIR) spectroscopy. It is intended for researchers, scientists, and

conservation professionals involved in the analysis of artists' materials. The guide details the

characteristic spectral features of the main components of lead white and provides a

comprehensive experimental protocol for analysis.

Lead white, a pigment used since antiquity, is primarily composed of a mixture of

hydrocerussite (2PbCO₃·Pb(OH)₂) and cerussite (PbCO₃). The ratio of these two components

can vary significantly depending on the historical manufacturing process, leading to distinct

FTIR spectral profiles. This guide will enable the user to differentiate between these

formulations based on their vibrational spectra.

Comparative Spectral Data
The FTIR spectra of lead white pigments are characterized by absorption bands corresponding

to the vibrational modes of carbonate (CO₃²⁻) and hydroxyl (OH⁻) groups. The relative

intensities of the peaks associated with hydrocerussite and cerussite allow for the

characterization of different lead white formulations.
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Spectral
Feature

Wavenumber
(cm⁻¹)

Assignment Component Notes

Hydroxyl

Stretching
~3537 ν(OH) Hydrocerussite

A sharp and

distinct peak

indicating the

presence of

hydroxyl groups,

characteristic of

hydrocerussite.

[1]

Carbonate

Asymmetric

Stretching

~1412 - 1430 ν₃(CO₃²⁻)
Hydrocerussite &

Cerussite

A very strong

and broad

absorption band.

The peak

position can vary

slightly

depending on the

formulation.

Carbonate

Symmetric

Stretching

~1045 - 1052 ν₁(CO₃²⁻)
Hydrocerussite &

Cerussite

A sharp peak,

with its presence

and intensity

relative to the ν₃

band being

indicative of the

cerussite

content.[1][2]

Carbonate Out-

of-Plane Bending
~838 - 851 ν₂(CO₃²⁻) Cerussite

A key indicator

for the presence

of cerussite.[2]

Carbonate In-

Plane Bending

~681 - 691 ν₄(CO₃²⁻) Hydrocerussite &

Cerussite

A strong

absorption band.

A shoulder at

~691 cm⁻¹ can

be observed in
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hydrocerussite-

rich samples.[2]

Experimental Protocol: ATR-FTIR Analysis of Lead
White Pigments
This protocol outlines the steps for the analysis of lead white pigment samples using

Attenuated Total Reflectance (ATR) FTIR spectroscopy. This non-destructive technique is ideal

for the analysis of small sample sizes often encountered in cultural heritage studies.

1. Sample Preparation

Solid Pigment:

Place a small amount (typically 1-2 mg) of the powdered lead white pigment directly onto

the ATR crystal.

Ensure even and firm contact between the sample and the crystal by applying pressure

with the instrument's pressure clamp. The sample should be thick enough to prevent the

infrared beam from passing through it entirely.

Paint Film:

If the pigment is in a binder, a small, representative sample of the paint film is required.

The sample can be a micro-fragment or a cross-section.

Place the sample directly onto the ATR crystal, ensuring the surface to be analyzed is in

direct contact with the crystal.

Apply gentle and even pressure to ensure good contact without damaging the sample.

2. Instrument and Measurement Parameters

Spectrometer: A Fourier-Transform Infrared spectrometer equipped with a diamond or

germanium ATR accessory.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/figure/FTIR-transmission-spectrum-of-a-sample-of-lead-white-paint-from-the-collar-in-Portrait-of_fig1_321331984
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Range: 4000 - 400 cm⁻¹ (Mid-IR).

Resolution: 4 cm⁻¹.

Number of Scans: 16 to 32 scans are typically co-added to obtain a good signal-to-noise

ratio.

Background: A background spectrum of the clean, empty ATR crystal must be collected

before running the sample spectrum. This should be done under the same instrumental

conditions as the sample measurement.

3. Data Acquisition and Processing

Collect the background spectrum.

Place the prepared sample on the ATR crystal and collect the sample spectrum.

The resulting spectrum is typically in absorbance units.

If necessary, perform a baseline correction to ensure all peaks are on a flat baseline.

An ATR correction may be applied through the software to account for the wavelength-

dependent depth of penetration of the evanescent wave, making the spectrum more

comparable to a transmission spectrum.

Experimental Workflow
The following diagram illustrates the logical workflow for the FTIR analysis of lead white

pigments.
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FTIR Analysis Workflow for Lead White Pigments
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Caption: Workflow for FTIR analysis of lead white pigments.
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Conclusion
FTIR spectroscopy is a powerful and effective technique for the characterization of lead white

pigment formulations. By analyzing the key spectral features of hydrocerussite and cerussite,

researchers can gain valuable insights into the composition of historical and modern pigments.

The provided experimental protocol offers a standardized approach to ensure reliable and

reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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